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Compound of Interest

Compound Name: Z218484536

Cat. No.: B15613570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z218484536 is a potent and selective, brain-penetrant inhibitor of phosphoserine phosphatase

(PSPH).[1] PSPH is the final enzyme in the L-serine biosynthesis pathway, responsible for the

dephosphorylation of O-phospho-L-serine to L-serine. By inhibiting PSPH, Z218484536
effectively reduces the levels of L-serine and subsequently D-serine in astrocytes.[1] This

mechanism of action has positioned Z218484536 as a promising therapeutic candidate for

neurological disorders such as temporal lobe epilepsy (TLE), where elevated serine levels are

implicated in seizure activity.[1] This technical guide provides a comprehensive overview of the

chemical properties, characterization, and relevant experimental protocols for Z218484536.

Chemical Properties and Characterization
A thorough understanding of the physicochemical properties of Z218484536 is essential for its

application in research and development.
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Property Value Source

CAS Number 1223877-07-3 [2]

Molecular Formula C₂₁H₁₇Cl₂NO Inferred

Molecular Weight 370.27 g/mol Inferred

Binding Affinity (Kd) ~0.23 μM for PSPH [1]

In Vitro Activity
IC₅₀ of 0.4 μM for L-serine

release in cultured astrocytes
[1]

IC₅₀ of 0.38 μM for cellular L-

serine reduction in cultured

astrocytes

[1]

Note: Detailed physicochemical properties such as melting point, boiling point, and solubility

are not yet publicly available and would typically be found on a supplier's Certificate of

Analysis.

Signaling Pathway
Z218484536 primarily acts on the canonical L-serine biosynthesis pathway. However, the

inhibition of PSPH can have broader implications on cellular signaling.

Canonical L-Serine Biosynthesis Pathway
The primary mechanism of Z218484536 is the direct inhibition of PSPH, the terminal enzyme in

the L-serine biosynthesis pathway. This pathway is crucial for the de novo synthesis of L-serine

from the glycolytic intermediate 3-phosphoglycerate.
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Canonical L-Serine Biosynthesis Pathway
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Downstream Effects of Z218484536
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15613570?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40456963/
https://pubmed.ncbi.nlm.nih.gov/40456963/
https://www.medchemexpress.com/z218484536.html
https://www.benchchem.com/product/b15613570#z218484536-chemical-properties-and-characterization
https://www.benchchem.com/product/b15613570#z218484536-chemical-properties-and-characterization
https://www.benchchem.com/product/b15613570#z218484536-chemical-properties-and-characterization
https://www.benchchem.com/product/b15613570#z218484536-chemical-properties-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15613570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

